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Compound of Interest

Compound Name:
1,3-Dimethylimidazolium

bicarbonate

Cat. No.: B3310144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 1,3-
dimethylimidazolium bicarbonate. Due to the limited availability of a specific Safety Data

Sheet (SDS) for this compound, this guide amalgamates data from publicly available sources

for 1,3-dimethylimidazolium bicarbonate and supplements it with information from closely

related imidazolium-based ionic liquids to provide a thorough safety assessment.

Physicochemical Properties
Understanding the fundamental physical and chemical characteristics of a compound is the first

step in a robust safety evaluation. The following table summarizes the key physicochemical

properties of 1,3-dimethylimidazolium bicarbonate.
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Property Value Source

CAS Number 945017-57-2 --INVALID-LINK--

Molecular Formula C₆H₁₀N₂O₃ --INVALID-LINK--

Molecular Weight 158.16 g/mol --INVALID-LINK--

IUPAC Name
1,3-dimethylimidazol-1-

ium;hydrogen carbonate
--INVALID-LINK--

Appearance Typically a liquid or solid
General knowledge of ionic

liquids

Solubility

Expected to be soluble in

water and polar organic

solvents

General knowledge of ionic

liquids

Toxicological Data Summary
Direct toxicological data for 1,3-dimethylimidazolium bicarbonate is not readily available in

the public domain. However, the toxicity of imidazolium-based ionic liquids is widely studied,

and the primary mechanism of toxicity is often attributed to the cation. The length of the alkyl

chain on the imidazolium ring is a key determinant of toxicity, with longer chains generally

exhibiting higher toxicity. The following table presents a summary of toxicological data for

various imidazolium-based ionic liquids to provide an indication of the potential hazards

associated with this class of compounds.
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Compound Organism/Cell Line Endpoint Value

1-Butyl-3-

methylimidazolium

chloride ([BMIM]Cl)

Vibrio fischeri EC50 2.9 mg/L

1-Hexyl-3-

methylimidazolium

chloride ([HMIM]Cl)

Vibrio fischeri EC50 0.23 mg/L

1-Octyl-3-

methylimidazolium

chloride ([OMIM]Cl)

Vibrio fischeri EC50 0.03 mg/L

1-Butyl-3-

methylimidazolium

tetrafluoroborate

([BMIM]BF₄)

Rat LD50 (oral) 300-2000 mg/kg

1-Ethyl-3-

methylimidazolium

ethyl sulfate

([EMIM]EtSO₄)

Rat LD50 (oral) >2000 mg/kg

Note: This data is for related compounds and should be used for estimation of potential toxicity

only. EC50 (Effective Concentration 50) is the concentration of a substance that causes a 50%

effect on the test organism. LD50 (Lethal Dose 50) is the dose of a substance that is lethal to

50% of the test population.

Experimental Protocols
Detailed experimental protocols for the safety assessment of 1,3-dimethylimidazolium
bicarbonate are not publicly available. However, based on standard toxicological testing

procedures and research on related ionic liquids, the following outlines general methodologies

that could be employed.

General Synthesis Protocol
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A common method for the synthesis of imidazolium bicarbonate ionic liquids involves the

reaction of the corresponding imidazolium hydroxide with carbon dioxide.

Reactants

Process Product
1,3-dimethylimidazolium hydroxide

Reaction in a suitable solvent 
 (e.g., methanol or water)

Carbon Dioxide (CO2)
Bubbled through solution 1,3-dimethylimidazolium bicarbonateFormation

Click to download full resolution via product page

General synthesis workflow for 1,3-dimethylimidazolium bicarbonate.

Methodology:

Preparation of the Hydroxide: 1,3-dimethylimidazolium hydroxide is typically prepared by

anion exchange from the corresponding halide salt (e.g., 1,3-dimethylimidazolium chloride)

using a hydroxide-form anion exchange resin.

Carbonation: Carbon dioxide gas is bubbled through a solution of 1,3-dimethylimidazolium

hydroxide in a suitable solvent (e.g., methanol or water) at a controlled temperature.

Isolation: The solvent is removed under reduced pressure to yield the 1,3-
dimethylimidazolium bicarbonate product. The purity is then confirmed using techniques

such as NMR and FTIR spectroscopy.

Thermal Stability Assessment
The thermal stability of ionic liquids is a critical safety parameter. A common method to evaluate

this is through thermogravimetric analysis (TGA).
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Prepare sample of 
 1,3-dimethylimidazolium bicarbonate

Place sample in TGA instrument

Heat sample under a controlled atmosphere 
 (e.g., Nitrogen) at a constant rate

Record mass loss as a function of temperature

Determine onset of decomposition and 
 decomposition temperature (Td)

Click to download full resolution via product page

Workflow for Thermal Gravimetric Analysis (TGA).

Methodology:

A small, accurately weighed sample of the ionic liquid is placed in a TGA crucible.

The sample is heated in the TGA furnace under a controlled, inert atmosphere (typically

nitrogen) at a constant heating rate (e.g., 10 °C/min).

The mass of the sample is continuously monitored as the temperature increases.

The temperature at which significant mass loss begins is identified as the onset of

decomposition, and the peak of the derivative of the mass loss curve indicates the maximum

rate of decomposition.
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Signaling Pathways and Mechanisms of Toxicity
While the specific signaling pathways affected by 1,3-dimethylimidazolium bicarbonate have

not been elucidated, research on imidazolium-based ionic liquids suggests that their primary

mode of toxicity involves disruption of cell membranes.

Imidazolium Cation

Cell Membrane 
 (Lipid Bilayer)

Interaction

Membrane Disruption & 
 Increased Permeability

Loss of Ion Homeostasis Oxidative Stress & 
 Mitochondrial Dysfunction

Cell Death (Apoptosis)

Click to download full resolution via product page

Proposed mechanism of imidazolium ionic liquid toxicity.

The lipophilic alkyl chains of the imidazolium cation can intercalate into the lipid bilayer of cell

membranes. This disrupts the membrane structure, leading to increased permeability, loss of

ion homeostasis, and ultimately, cell death through processes like apoptosis.

Safe Handling and Emergency Procedures
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Given the potential for toxicity, appropriate safety precautions should be taken when handling

1,3-dimethylimidazolium bicarbonate and other imidazolium-based ionic liquids.

Safe Handling Workflow

Emergency Procedures

Conduct a thorough risk assessment

Wear appropriate Personal Protective Equipment (PPE): 
 - Safety glasses with side shields or goggles 

 - Chemical-resistant gloves (e.g., nitrile) 
 - Lab coat

Work in a well-ventilated area or fume hood

Avoid inhalation, ingestion, and skin contact

In case of a spill: 
 - Absorb with inert material 

 - Collect in a sealed container for disposal

In case of exposure: 
 - Skin: Wash with soap and water 

 - Eyes: Flush with copious amounts of water 
 - Inhalation: Move to fresh air 

 - Ingestion: Seek immediate medical attention

Click to download full resolution via product page

Safe handling and emergency response workflow.

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet (SDS). It is essential to consult a certified SDS for 1,3-
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dimethylimidazolium bicarbonate from the supplier before use and to conduct a thorough

risk assessment for any new experimental procedure. The toxicological data presented for

related compounds should be interpreted with caution.

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 1,3-
dimethylimidazolium bicarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3310144#1-3-dimethylimidazolium-bicarbonate-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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